Cas no 960527-40-6 (Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate)
960527-40-6 structure
Product Name:Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate
CAS No:960527-40-6
MF:C11H16BrNO2S
MW:306.219241142273
CID:4723370
Update Time:2023-08-16
Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate
- propan-2-yl 2-bromo-5-(2-methylpropyl)-1,3-thiazole-4-carboxylate
- Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate
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- Inchi: 1S/C11H16BrNO2S/c1-6(2)5-8-9(13-11(12)16-8)10(14)15-7(3)4/h6-7H,5H2,1-4H3
- InChI Key: DVQZYDUSWJFVJB-UHFFFAOYSA-N
- SMILES: BrC1=NC(C(=O)OC(C)C)=C(CC(C)C)S1
Computed Properties
- Exact Mass: 305.00851 g/mol
- Monoisotopic Mass: 305.00851 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 67.4
- Molecular Weight: 306.22
Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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